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Compound of Interest

Compound Name: 2-Methyl-5-propoxyphenol
CAS No.: 918445-07-5
Cat. No.: B12116054
Get Quote
. J

Executive Safety Summary

2-Methyl-5-propoxyphenol is a substituted phenolic compound.[1] Like its structural analogs
(e.g., Carvacrol, Propoxyphenal), it functions as a weak acid but acts as a potent protein
denaturant on human tissue.

+ Primary Hazard:Corrosive (Category 1B). Causes severe skin burns and eye damage.[2]
e Secondary Hazard:Acute Toxicity (Oral) and Aquatic Toxicity.

« Critical Prohibition:NEVER treat phenolic waste with bleach (sodium hypochlorite). This
reaction generates chlorophenols, which are significantly more toxic and environmentally
persistent than the parent compound.

Physicochemical Profile & Hazard Logic

Understanding the chemical nature determines the disposal route.
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Property Value | Characteristic Operational Implication
) Alkoxyphenol (Substituted Incompatible with strong
Chemical Class -
Phenol) oxidizers and bases.[3][4]
] Liquid (Viscous) or Low- Requires leak-proof secondary
Physical State ) ) .
Melting Solid containment.
_ > 85°C (Estimated based on Combustible. Do not process
Flash Point
analogs) near open flames.

) ) Do not flush. Will partition into
- Low in water; Soluble in _ ,
Solubility ] aguatic organisms
alcohols/organics ] )
(Bioaccumulation).

Can be solubilized by strong
pKa ~10 (Weak Acid) bases (NaOH), but this
increases skin absorption risk.

Waste Stream Segregation (The "Why" and "How")

Proper segregation is the single most effective way to prevent unplanned exothermic reactions
in the waste drum.

The Segregation Logic:

» No Oxidizers: Phenols are reducing agents. Mixing with Nitric Acid or Peroxides can cause
fire/explosion.

» No Hypochlorites: Mixing with bleach creates toxic chlorophenols.

e pH Control: While phenols are acidic, they are often collected in "Organic - Non-
Halogenated" streams unless they contain other halogens.

Visualization: Waste Stream Decision Tree

This workflow ensures the chemical ends up in the correct incineration path.

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC213320250&productDescription=P-PROPOXYPHENOL+96%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://datasheets.scbt.com/sds/aghs/en/sc-256206.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12116054?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE O ey &

Waste: 2-Methyl-5-propoxyphenol

Physical State?

Solid / Wipes / Debris Liguid / Solution

Double Bagged

Bin: Hazardous Solid Waste

"
(Trace Contaminated) Solvent Base

Contains Cl/Br/F

Halogenated Solvent Non-Halogenated
(DCM, Chloroform) (Methanol, Acetone)

Bin: Organic - Halogenated Bin: Organic - Non-Halogenated
(High Temp Incineration) (Fuel Blending/Incineration)

Click to download full resolution via product page

Figure 1: Decision logic for segregating phenolic waste to ensure compatibility with commercial
incineration facilities.

Step-by-Step Disposal Procedures
A. Solid Waste (Contaminated Debris)

Applicable to: Gloves, paper towels, weighing boats, and trace amounts.

« Collection: Place all contaminated solids into a clear polyethylene bag (minimum 4 mil
thickness).
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» Secondary Containment: Place the first bag inside a second bag or a rigid waste container
(Double-bagging prevents odor leakage and permeation).

e Labeling: Label as "Hazardous Waste - Solid Debris (Phenol Derivatives) - Toxic/Corrosive".

o Disposal: Hand over to EHS for incineration. Do not autoclave (phenolic vapors are toxic).

B. Liquid Waste (Stock Solutions & Reaction Mixtures)

Applicable to: Expired stocks, mother liquors.

Container Selection: Use High-Density Polyethylene (HDPE) or Glass containers. Avoid
LDPE if the solvent is aggressive (e.g., chloroform).

o Transfer: Pour waste into the appropriate carboy (Halogenated vs. Non-Halogenated) using
a funnel.

» Rinsing: Triple rinse the empty original bottle with a compatible solvent (e.g., ethanol or
acetone).

o Crucial: Add the rinsate to the waste container, not the sink.

o Defacing: Deface the label of the empty original bottle and mark "Empty" before disposing of
the glass.

Emergency Spill Management

Phenolic spills are treacherous because they anesthetize the skin; you may not feel the burn
until damage is deep.

PPE Required:

e Gloves: Neoprene or Butyl Rubber (Nitrile provides only short-term splash protection against
phenols).

* Respiratory: Half-mask with organic vapor cartridges if ventilation is poor.

o Eyes: Chemical splash goggles (Face shield recommended).
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Visualization: Spill Response Algorithm
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Figure 2: Operational workflow for managing phenolic spills. Note the prohibition of paper
towels, which increase surface area for evaporation and flammability.

Decontamination Solvent: For final surface cleaning, use Polyethylene Glycol 300 (PEG 300)
or Ethanol. Water alone is ineffective due to the lipophilic nature of the propoxy group.

Regulatory Compliance (US Focus)

o RCRA Classification: While 2-Methyl-5-propoxyphenol is not explicitly "U-Listed" (like pure
Phenol U188), it exhibits Characteristic Toxicity and Corrosivity.

e Disposal Code: Assign D002 (Corrosive) if pH is < 2. Otherwise, manage as Non-Regulated
Chemical Waste for Incineration.

e Sewer Ban: Under 40 CFR 403.5, discharge of corrosive (pH < 5.0) or toxic pollutants that
cause pass-through/interference at the water treatment plant is prohibited.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.osha.gov/laws-regs/regulations/standardnumber/1910/1910.1000
https://nap.nationalacademies.org/catalog/12654/prudent-practices-in-the-laboratory-handling-and-management-of-chemical
https://www.benchchem.com/product/b12116054?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxy-5-propylphenol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxy-5-propylphenol
https://www.synerzine.com/docs/sds/W0339%20SDS%20(US-English).pdf
https://www.fishersci.com/store/msds?partNumber=AC213320250&productDescription=P-PROPOXYPHENOL+96%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://datasheets.scbt.com/sds/aghs/en/sc-256206.pdf
https://www.benchchem.com/product/b12116054/docs#2-methyl-5-propoxyphenol-handling-disposal-protocol-1
https://www.benchchem.com/product/b12116054/docs#2-methyl-5-propoxyphenol-handling-disposal-protocol-1
https://www.benchchem.com/product/b12116054/docs#2-methyl-5-propoxyphenol-handling-disposal-protocol-1
https://www.benchchem.com/product/b12116054/docs#2-methyl-5-propoxyphenol-handling-disposal-protocol-1
https://www.benchchem.com/product/b12116054?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12116054?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12116054?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

